Cas no 218274-18-1 (Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate)
218274-18-1 structure
Product Name:Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate
CAS No:218274-18-1
MF:C13H22O9
MW:322.308385372162
CID:1404115
PubChem ID:11688363
Update Time:2025-04-20
Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate
- 218274-18-1
- (Methanetriyltris(oxy))tris(ethane-2,1-diyl) triacetate
- tris(acetoxyethyl)orthoformate
- SCHEMBL1065760
-
- Inchi: 1S/C13H22O9/c1-10(14)17-4-7-20-13(21-8-5-18-11(2)15)22-9-6-19-12(3)16/h13H,4-9H2,1-3H3
- InChI Key: SJRSGWRVRYHUBT-UHFFFAOYSA-N
- SMILES: O(CCOC(C)=O)C(OCCOC(C)=O)OCCOC(C)=O
Computed Properties
- Exact Mass: 376.15804
- Monoisotopic Mass: 322.12638228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 200.28
Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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